Cas no 2172076-48-9 (1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172076-48-9
• MF: C₁₀H₁₄F₂N₄O
• MW: 244.241168498993
• CID: 5566256
• PubChem ID: 165595841
• Update Time: 2025-07-22

1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2172076-48-9
• 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594040

• Inchi： 1S/C10H14F2N4O/c11-9(12)8-7(10(13)17)14-15-16(8)5-4-6-2-1-3-6/h6,9H,1-5H2,(H2,13,17)
• InChI Key： ZOTBDMNUWVNTJP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1CCC1CCC1)F

Computed Properties

• Exact Mass: 244.11356741g/mol
• Monoisotopic Mass: 244.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172076-48-9)

1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172076-48-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal applications. The presence of a cyclobutyl group and a difluoromethyl substituent in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further research and development.

The triazole ring in this compound is a key pharmacophore, known for its ability to interact with biological targets in a manner that can modulate various biological pathways. This structural motif has been extensively studied for its potential in the development of antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of the difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. These features make 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide an intriguing subject for investigation in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate immune responses and inflammatory processes. The triazole derivatives have shown particular promise in this area due to their ability to interfere with key enzymes and signaling pathways involved in inflammation. Studies have demonstrated that compounds with similar structural features to 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide can exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this compound may have therapeutic potential in conditions characterized by excessive inflammation.

The cyclobutyl group in the molecular structure of this compound contributes to its stability and binding affinity towards biological targets. This substituent can enhance the molecule's interactions with proteins by increasing its hydrophobicity and surface area available for binding. Such structural features are often exploited in drug design to improve pharmacokinetic properties such as bioavailability and target specificity. The combination of the cyclobutylethyl moiety with the triazole ring creates a scaffold that is well-suited for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly experimental assays. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including those derived from triazole derivatives. In one notable study, computational models were used to screen thousands of triazole-based compounds for their ability to inhibit inflammatory enzymes. Among these compounds, derivatives similar to 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide emerged as top candidates due to their predicted high binding affinity and favorable pharmacokinetic profiles.

Experimental validation of these computational predictions has confirmed the biological activity of several triazole-based compounds. In vitro assays have shown that molecules with structural analogs of 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide can effectively suppress inflammatory responses by modulating key signaling pathways. For instance, one study reported that a derivative of this compound could significantly reduce the production of nitric oxide (NO) in macrophage cells, a critical mediator of inflammation. These findings underscore the potential of this class of compounds as lead candidates for therapeutic intervention.

The development of novel pharmaceuticals often involves a multi-step synthesis process to produce target compounds in sufficient quantities for preclinical and clinical studies. The synthesis of 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide requires careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring system while minimizing unwanted side reactions.

In addition to its anti-inflammatory potential, there is growing interest in exploring the antimicrobial properties of triazole derivatives. The unique electronic distribution within the triazole ring allows it to interact with bacterial enzymes and cellular components, disrupting essential metabolic pathways. Preliminary studies have suggested that compounds similar to 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide may exhibit activity against resistant strains of bacteria by inhibiting key enzymes involved in DNA replication and cell wall synthesis. This has opened up new avenues for research into combating multidrug-resistant pathogens.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel therapeutic agents. By analyzing vast datasets containing chemical structures and biological activities, these algorithms can predict the potential efficacy of new compounds with remarkable accuracy. In one application, machine learning models were trained on datasets containing thousands of triazole derivatives to identify patterns associated with anti-inflammatory activity. The model then predicted that modifications similar to those found in 1-(2-cyclobutylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide would enhance its biological potency.

As research continues to uncover new therapeutic applications for triazole-based compounds like 2172076-48-9, it is likely that additional derivatives will be synthesized and evaluated for their efficacy and safety profiles. The unique combination of structural features—such as the presence of both a cyclobutyl group and a difluoromethyl substituent—makes this class of molecules particularly interesting for further exploration. Future studies may focus on optimizing synthetic routes to improve scalability while investigating novel derivatives that could expand their therapeutic utility.

The role of computational tools in modern drug discovery cannot be overstated; they provide invaluable insights into molecular interactions and help guide experimental design with precision. As computational methods continue to evolve at an exponential rate, 2172076-48-9-related compounds will likely benefit from these advancements through more accurate predictions and efficient virtual screening processes.
Overall, 2172076-489's multifaceted properties position it as a compelling candidate for further investigation across multiple therapeutic areas.
This exploration highlights not only its current relevance but also underscores its potential future contributions toward addressing complex medical challenges.